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Cat. No.: B15560907

Get Quote

Contrary to the initial premise of a cross-reactivity study with β-lactam compounds, extensive

research reveals that Clavamycin D, a member of the clavam class of antibiotics, does not

exhibit β-lactamase inhibition or antibacterial activity. Therefore, a direct comparison of its

cross-reactivity with other β-lactams is not applicable. This guide will instead provide a

comprehensive overview of Clavamycin D's known biological activities, contrasting them with

the well-established β-lactamase inhibitor, clavulanic acid, to offer a valuable resource for

researchers, scientists, and drug development professionals.

Clavamycin D is one of several related compounds (Clavamycins A, B, C, E, and F) isolated

from the bacterium Streptomyces hygroscopicus.[1] While structurally related to the broader

class of clavams, which includes the potent β-lactamase inhibitor clavulanic acid, Clavamycin
D follows a distinct biological activity profile.[2]

Biological Activity of Clavamycin D
Current research indicates that Clavamycin D's primary therapeutic potential lies in its

antifungal properties. Key findings on its biological activity include:

Anti-Candida Activity: Clavamycin D has demonstrated strong activity against Candida

species.[1]
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Lack of Antibacterial and β-Lactamase Inhibition: Crucially, studies have shown that

Clavamycin D possesses no antibacterial activity and does not inhibit β-lactamase

enzymes.[1] This fundamental difference distinguishes it from clavulanic acid and other β-

lactamase inhibitors. The mechanism of its anti-Candida action can be antagonized by

dipeptides or tripeptides, but not by amino acids.[1]

Comparison with Clavulanic Acid
To understand the significance of Clavamycin D's lack of β-lactamase activity, a comparison

with clavulanic acid is essential. Clavulanic acid is a powerful β-lactamase inhibitor widely used

in combination with β-lactam antibiotics to overcome bacterial resistance.

Feature Clavamycin D Clavulanic Acid

Primary Mechanism of Action Anti-fungal (Anti-Candida) β-Lactamase Inhibition

Antibacterial Activity None reported[1] Weak intrinsic activity

Clinical Use Investigational (Antifungal)
In combination with β-lactam

antibiotics (e.g., amoxicillin)

Source
Streptomyces

hygroscopicus[1]
Streptomyces clavuligerus

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Clavamycin D can be

found in the work of Naegeli et al. (1986), which describes the fermentation of Streptomyces

hygroscopicus NRRL 15879, followed by extraction and chromatographic separation to isolate

the various clavamycin compounds. The assessment of its biological activity involved standard

antimicrobial and β-lactamase inhibition assays.

Visualizing the Clavam Class
The following diagram illustrates the classification of the clavam class of antibiotics, highlighting

the distinct functional differences between Clavamycin D and clavulanic acid.
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Caption: Classification of Clavams and their distinct activities.

In conclusion, while Clavamycin D belongs to the clavam family of β-lactam-containing

molecules, its biological activity profile is fundamentally different from that of β-lactamase
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inhibitors like clavulanic acid. Its lack of antibacterial and β-lactamase inhibitory activity means

that the concept of cross-reactivity with other β-lactam compounds is not relevant. Future

research and drug development efforts concerning Clavamycin D should be directed towards

its potential as an antifungal agent.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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